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Compound of Interest

Compound Name: Luviquat FC 550

Cat. No.: B3334584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Luviquat FC 550, scientifically designated as Polyquaternium-16, is a cationic copolymer with

significant applications in the pharmaceutical and cosmetic industries.[1][2][3] Its efficacy as a

conditioning agent, stabilizer, and delivery vehicle is intrinsically linked to its physicochemical

properties, primarily its molecular weight and charge density. This technical guide provides an

in-depth analysis of these key parameters, supported by established analytical methodologies.

Core Physicochemical Properties
Luviquat FC 550 is a copolymer synthesized from vinylpyrrolidone (VP) and quaternized

vinylimidazole (QVI).[1] This composition imparts a positive charge to the polymer, making it

highly interactive with negatively charged surfaces, a property leveraged in numerous

applications.

Quantitative Data Summary
The key quantitative attributes of Luviquat FC 550 are summarized in the table below for clear

reference and comparison.
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Property Value Test Condition

Molecular Weight

(Approximate)
80,000 g/mol Determined by light scattering

Charge Density 3.3 meq/g pH 7

Note: Data is compiled from technical information provided by the manufacturer and chemical

suppliers.

Experimental Protocols
The determination of molecular weight and charge density for polymeric systems like Luviquat
FC 550 requires precise and validated analytical techniques. While specific internal protocols of

the manufacturer are proprietary, the following sections detail the standard, widely accepted

methodologies for these measurements.

Molecular Weight Determination: Static Light Scattering
(SLS)
Static light scattering is a fundamental technique for determining the absolute molar mass of

macromolecules in solution.[4][5] The methodology is based on the principle that the intensity

of light scattered by a particle is directly proportional to the square of its molecular weight.

Methodology:

Sample Preparation: A series of dilute solutions of Luviquat FC 550 are prepared in a

suitable solvent (e.g., an aqueous buffer). The concentrations must be accurately known.

Instrumentation: A light scattering photometer equipped with a laser light source is used. The

instrument measures the intensity of scattered light at various angles.

Measurement: The intensity of the scattered light for each concentration is measured at

multiple angles. The refractive index increment (dn/dc) of the polymer solution, which is the

change in refractive index with concentration, must also be determined using a differential

refractometer.
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Data Analysis: The data is typically analyzed using a Zimm plot, which is a double

extrapolation of the scattered light intensity to zero concentration and zero scattering angle.

This allows for the determination of the weight-average molecular weight (Mw), the radius of

gyration (Rg), and the second virial coefficient (A2), which describes polymer-solvent

interactions.[6]

Workflow for Molecular Weight Determination by SLS:

Sample Preparation Light Scattering Measurement Data Analysis

Prepare series of
dilute polymer solutions

Determine refractive
index increment (dn/dc)

Measure scattered light
intensity at multiple angles

and concentrations
Construct Zimm Plot Extrapolate to zero

concentration and zero angle Determine Mw, Rg, and A2

Click to download full resolution via product page

Caption: Workflow for determining polymer molecular weight using static light scattering.

Charge Density Determination: Polyelectrolyte Titration
The charge density of a cationic polymer like Luviquat FC 550 is a measure of the number of

positive charges per unit mass. This is a critical parameter for understanding its interaction with

anionic species and surfaces. Polyelectrolyte titration is a common method for this

determination.

Methodology:

Sample Preparation: A known concentration of Luviquat FC 550 is dissolved in deionized

water. The pH is adjusted to the desired value (e.g., pH 7).

Titrant: A standard solution of an oppositely charged polyelectrolyte (anionic polymer) with a

known charge density is used as the titrant. Potassium polyvinyl sulfate (PVSK) is a common

choice.

Endpoint Detection: The endpoint of the titration, where the net charge of the solution is zero,

can be detected using several methods:
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Colorimetric Indicator: An indicator dye that changes color upon interaction with the

excess titrant is used. Toluidine Blue O is a common indicator for this purpose.

Streaming Current Detector: This instrument measures the streaming potential of the

solution, which is zero at the equivalence point.

Conductometric Titration: The conductivity of the solution is monitored as the titrant is

added. A change in the slope of the conductivity curve indicates the endpoint.

Calculation: The charge density of the Luviquat FC 550 is calculated based on the volume

of the titrant consumed, its known charge density, and the initial mass of the Luviquat FC
550 sample.

Chemical Structure and Signaling Pathway
The functional properties of Luviquat FC 550 stem from its molecular architecture. The

diagram below illustrates the copolymeric nature of Polyquaternium-16, highlighting the

vinylpyrrolidone and quaternized vinylimidazole monomer units.
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Luviquat FC 550 (Polyquaternium-16) Structure

Resulting Properties
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Caption: Relationship between the monomeric units of Luviquat FC 550 and its key properties.

This technical guide provides a foundational understanding of the molecular weight and charge

density of Luviquat FC 550. These parameters are crucial for predicting its behavior in various

formulations and for the rational design of new drug delivery systems and advanced cosmetic

products. For specific applications, it is recommended to consult the manufacturer's detailed

technical datasheets and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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